Cas no 1202552-53-1 (N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide)

• Product Name: N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide
• CAS No: 1202552-53-1
• MF: C₈H₁₁BrN₂O₂S
• MW: 279.154139757156
• MDL: MFCD18909506
• CID: 2126922
• Update Time: 2025-05-21

N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((5-bromopyridin-3-yl)methyl)ethanesulfonamide
• PAIFOXAOIFQAFT-UHFFFAOYSA-N
• Ethanesulfonamide, N-[(5-bromo-3-pyridinyl)methyl]-
• ethanesulfonic acid (5-bromo-pyridin-3-ylmethyl)-amide
• N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide

• MDL： MFCD18909506
• Inchi： 1S/C8H11BrN2O2S/c1-2-14(12,13)11-5-7-3-8(9)6-10-4-7/h3-4,6,11H,2,5H2,1H3
• InChI Key： PAIFOXAOIFQAFT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CNS(CC)(=O)=O

Computed Properties

• Exact Mass: 277.972
• Monoisotopic Mass: 277.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide

N-[(5-Bromopyridin-3-Yl)Methyl]Ethane-1-Sulfonamide: A Comprehensive Overview

N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide, identified by the CAS number 1202552-53-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a bromine atom at the 5-position and a sulfonamide group attached via a methylene bridge. The sulfonamide group is known for its stability and versatility, making this compound a valuable building block in various chemical reactions and applications.

The synthesis of N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide involves a multi-step process that typically begins with the bromination of pyridine derivatives. The introduction of the bromine atom at the 5-position of the pyridine ring is crucial for achieving the desired reactivity and selectivity in subsequent reactions. This compound has been extensively studied for its potential in drug discovery, where its ability to act as a bioisostere or a scaffold for more complex molecules has been exploited.

Recent studies have highlighted the role of N-[(5-bromopyridin-3-yl)methyl]ethane-1-sulfonamide in catalytic processes and as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in constructing heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The pyridine ring structure provides an excellent platform for further functionalization, enabling the creation of diverse molecular architectures with tailored properties.

In terms of physical properties, N-[(5-bromopyridin-3-Yl)Methyl]Ethane-1-Sulfonamide exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics also make it an attractive candidate for use in various solvent systems, particularly in organic synthesis where precise control over reaction conditions is paramount.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements have demonstrated its utility in polymer chemistry, where it serves as a precursor for the development of novel polymers with enhanced mechanical and electronic properties. Additionally, its role in bioconjugation reactions has opened new avenues for its use in biotechnology and medical research.

From an environmental perspective, N-CAS No. 1202552-53-1 has been evaluated for its biodegradability and ecotoxicological impact. Studies indicate that under controlled conditions, this compound undergoes efficient degradation, minimizing its potential environmental footprint. This attribute is particularly important as industries increasingly prioritize sustainable practices and green chemistry principles.

In conclusion, N-CAS No. 1202552_N_ (commonly referred to as N-CAS No. 1202552_N) stands out as a versatile and multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical structure, combined with favorable physical properties and compatibility with modern synthetic methodologies, positions it as an invaluable tool for researchers and industry professionals alike.